N-(2,6-dimethylphenyl)-2-((6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[[6-[(4-methylphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22N4O2S/c1-13-7-9-16(10-8-13)11-17-20(27)23-21(25-24-17)28-12-18(26)22-19-14(2)5-4-6-15(19)3/h4-10H,11-12H2,1-3H3,(H,22,26)(H,23,25,27)
• InChI Key: KKDFDHGKUJQQNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)SCC(=O)NC3=C(C=CC=C3C)C
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-((6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22N4O2S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Potential Applications

The chemical compound N-(2,6-dimethylphenyl)-2-((6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide, and related derivatives, have been the focus of various research studies exploring their synthesis, structural characteristics, and potential applications in different fields. These studies have provided insights into the compound's versatility and potential use in medicinal chemistry, material science, and forensic applications.

Innovative Synthesis and Characterization

One study discusses the synthesis and characterization of derivatives related to this compound, highlighting innovative approaches to forming these complex molecules. The work presents a detailed methodology for creating compounds with potential biological activity, emphasizing the importance of such derivatives in drug discovery and development processes Chau, Malanda, & Milcent, 1997.

Potential Biological Activities

Another area of interest is the biological screening of derivatives for antibacterial, antifungal, and anthelmintic activities. A specific study focused on sulfonamides and alkylated piperazine derivatives, demonstrating significant biological activities. This research also explored molecular docking to target proteins, providing a basis for understanding the interaction mechanisms and potential efficacy of these compounds as therapeutic agents Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019.

Material Science Applications

The compound's structural properties and potential applications extend beyond biological activities. Research into N-derivatives of related molecules has shown promise in material science, particularly in the development of potential pesticides. This research illustrates the compound's utility in creating new materials with specific applications, demonstrating the broad applicability of such chemical structures Olszewska, Tarasiuk, & Pikus, 2011.

Forensic Science Applications

In forensic science, certain derivatives have shown utility in latent fingerprint analysis. The unique chemical properties of these compounds allow for the development of methods to detect hidden fingerprints on various surfaces, showcasing the compound's potential in enhancing forensic methodologies and crime scene investigations Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019.